2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H22N4O4/c1-15-12-16(2)28(14-20(29)25-18-10-7-11-19(13-18)31-3)24(30)21(15)23-26-22(27-32-23)17-8-5-4-6-9-17/h4-13H,14H2,1-3H3,(H,25,29)
• InChI Key: XKQFBOPXVPVNAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC(=O)NC2=CC(=CC=C2)OC)C3=NC(=NO3)C4=CC=CC=C4)C
• Molecular Formula: C24H22N4O4
• Molecular Weight: 430.5 g/mol
• CAS No.: 1040647-34-4

Description

2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]-N-(3-methoxyphenyl)acetamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a unique structure that includes a pyridine ring, an oxadiazole moiety, and a methoxyphenyl group, making it an interesting subject for scientific research.

Mechanism of Action

Target of Action

Similar compounds with imidazole and indole moieties have been found to interact with a variety of biological targets . These targets often play crucial roles in various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Compounds with similar structures have been found to bind with high affinity to multiple receptors . This binding can lead to changes in the function of these receptors, which can result in various biological effects .

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biochemical pathways . These pathways often involve the targets mentioned above and their downstream effects can lead to the observed biological activities .

Pharmacokinetics

Similar compounds are often highly soluble in water and other polar solvents , which can impact their bioavailability.

Result of Action

Similar compounds have been found to have a broad range of biological activities . These activities can result from the compound’s interaction with its targets and the subsequent changes in biochemical pathways .

Action Environment

Similar compounds have been found to be amphoteric in nature, showing both acidic and basic properties . This can influence their interaction with the environment and potentially affect their action and stability.

These activities are often the result of the compound’s interaction with various biological targets and the subsequent changes in biochemical pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]-N-(3-methoxyphenyl)acetamide typically involves multi-step organic reactions. The process begins with the preparation of the pyridine ring, followed by the introduction of the oxadiazole moiety and the methoxyphenyl group. Common reagents used in these reactions include various acids, bases, and solvents under controlled temperature and pressure conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure high yield and purity of the final product while minimizing the production time and cost.

Chemical Reactions Analysis

Types of Reactions

2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]-N-(3-methoxyphenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice play a crucial role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxides, while reduction could produce various reduced forms of the compound.

Scientific Research Applications

2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]-N-(3-methoxyphenyl)acetamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Comparison with Similar Compounds

Similar Compounds

1,2-Cyclohexane dicarboxylic acid diisononyl ester: Used as a plasticizer in various applications.

Ibuprofen: A non-steroidal anti-inflammatory drug with a different mechanism of action.

Dipyridamole: A phosphodiesterase inhibitor used to prevent thromboembolic events.

Uniqueness

2-[4,6-dimethyl-2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)-1,2-dihydropyridin-1-yl]-N-(3-methoxyphenyl)acetamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a pyridine ring, oxadiazole moiety, and methoxyphenyl group sets it apart from other similar compounds.